![molecular formula C13H19ClN2O3 B1440781 3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride CAS No. 1220032-28-9](/img/structure/B1440781.png)
3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride
Overview
Description
3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride (3-NEPE) is a novel compound that has been increasingly studied for its potential applications in scientific research. It is a member of the class of piperidine derivatives, which are characterized by a cyclic amine ring with five carbon atoms and one nitrogen atom. Due to its unique structure and properties, 3-NEPE has become an attractive option for a variety of research applications, such as synthesis, biochemical and physiological studies, and lab experiments.
Scientific Research Applications
Drug Design and Synthesis
3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride: is a piperidine derivative, which is a crucial building block in medicinal chemistry. Piperidine structures are found in a variety of pharmaceuticals due to their biological activity and ability to bind to several biological targets . This compound can be used to synthesize novel drugs, particularly those targeting central nervous system disorders, as piperidine derivatives often exhibit neurological activity.
Anticancer Research
Piperidine derivatives have been studied for their anticancer properties. 3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride could potentially be used in the synthesis of compounds that inhibit cancer cell growth or metastasis. Research has shown that certain piperidine compounds can regulate key signaling pathways involved in cancer development .
Development of Antimicrobial Agents
The structural complexity of piperidine derivatives makes them suitable candidates for the development of new antimicrobial agents. Their ability to interact with bacterial cell wall components can be harnessed to create potent antibiotics, and 3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride could serve as a precursor in such syntheses .
Chemical Biology Probes
In chemical biology, piperidine derivatives can be used to create probes for understanding biological processes3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride might be functionalized to create fluorescent or biotinylated probes that can bind to specific proteins or nucleic acids, aiding in the visualization or isolation of these biomolecules .
Pharmacological Studies
This compound can be used in pharmacological studies to explore its effects on various biological systems. Given the wide range of pharmacological activities exhibited by piperidine derivatives, 3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride could be a valuable tool in discovering new therapeutic agents .
Organic Synthesis Methodology
3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride: can also be used in organic synthesis research to develop new synthetic methodologies. Its structure allows for various chemical transformations, such as cyclization, hydrogenation, and multicomponent reactions, which are fundamental in creating complex organic molecules .
properties
IUPAC Name |
3-[2-(4-nitrophenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3.ClH/c16-15(17)12-3-5-13(6-4-12)18-9-7-11-2-1-8-14-10-11;/h3-6,11,14H,1-2,7-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INPFJCKRADDGDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC2=CC=C(C=C2)[N+](=O)[O-].Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(4-Nitrophenoxy)ethyl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 6-fluorobenzo[d]oxazole-2-carboxylate](/img/structure/B1440716.png)
